Cas no 1049444-52-1 (N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide)

• Product Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide
• CAS No: 1049444-52-1
• MF: C₂₀H₁₉FN₂O₄
• MW: 370.374268770218
• CID: 5895953
• PubChem ID: 42335579
• Update Time: 2025-07-13

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide
• VU0640146-1
• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(4-fluorophenyl)cyclopropyl)methyl)oxalamide
• F5268-0451
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]oxamide
• AKOS024504550
• 1049444-52-1

• Inchi： 1S/C20H19FN2O4/c21-14-3-1-13(2-4-14)20(7-8-20)12-22-18(24)19(25)23-15-5-6-16-17(11-15)27-10-9-26-16/h1-6,11H,7-10,12H2,(H,22,24)(H,23,25)
• InChI Key： IPPBHEMGTQDINU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CNC(C(NC2C=CC3=C(C=2)OCCO3)=O)=O)CC1

Computed Properties

• Exact Mass: 370.13288525g/mol
• Monoisotopic Mass: 370.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide

Comprehensive Analysis of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide (CAS No. 1049444-52-1)

The compound N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide (CAS No. 1049444-52-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the 2,3-dihydro-1,4-benzodioxin moiety and the 4-fluorophenylcyclopropyl unit, which are of significant interest in medicinal chemistry and drug discovery. This compound has garnered attention due to its potential applications in targeting specific biological pathways, particularly in the context of neurological and metabolic disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly focusing on compounds like N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide due to their ability to modulate protein-protein interactions and enzyme activity. The presence of the fluorophenyl group enhances the molecule's binding affinity, while the cyclopropyl ring contributes to its metabolic stability—a critical factor in drug development.

The synthesis of CAS No. 1049444-52-1 involves multi-step organic reactions, including amide bond formation and cyclopropanation. Its structural complexity requires meticulous optimization to achieve high yields and purity, making it a subject of interest for synthetic chemists. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring its suitability for further pharmacological studies.

From a therapeutic perspective, N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide has been explored for its potential role in modulating neurotransmitter systems. The benzodioxin scaffold is known to interact with serotonin and dopamine receptors, which are implicated in mood disorders and neurodegenerative diseases. This aligns with current trends in neuroscience research, where targeting GPCRs (G-protein-coupled receptors) remains a hot topic.

Another area of interest is the compound's potential application in metabolic syndrome research. The incorporation of a fluorophenyl group suggests possible interactions with peroxisome proliferator-activated receptors (PPARs), which play a central role in lipid metabolism and glucose homeostasis. Given the global rise in diabetes and obesity, such investigations are highly relevant to contemporary biomedical research.

In the pharmaceutical industry, CAS No. 1049444-52-1 is often discussed in the context of fragment-based drug design (FBDD). Its modular structure allows for derivatization, enabling researchers to explore structure-activity relationships (SAR) systematically. This approach is particularly valuable in optimizing lead compounds for improved efficacy and reduced off-target effects.

Environmental and regulatory considerations are also important when working with specialized compounds like N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safety and compliance with laboratory guidelines. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional policies.

Looking ahead, the future of CAS No. 1049444-52-1 lies in its integration into interdisciplinary research. Collaborations between chemists, biologists, and computational scientists can unlock its full potential, particularly in the era of artificial intelligence-driven drug discovery. Machine learning models are increasingly being used to predict the bioactivity and toxicity of such compounds, accelerating the development of next-generation therapeutics.

In summary, N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide represents a fascinating case study in modern chemical research. Its unique structure, combined with its potential therapeutic applications, makes it a valuable subject for further investigation. As the scientific community continues to explore innovative treatment strategies, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.